Methyl 2-(4-formamidophenyl)acetate
Cat. No. B6361095
Key on ui cas rn:
1190070-46-2
M. Wt: 193.20 g/mol
InChI Key: PMUNKRKAJIZSOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394275B2
Procedure details
A solution of acetic anhydride (14.3 mL, 151 mmol) and formic acid (22.8 mL, 605 mmol) was stirred at room temperature for 1 h. Methyl(4-aminophenyl)acetate (5.00 g, 30.3 mmol) was added and the resulting mixture was stirred overnight. Saturated aqueous sodium bicarbonate (10 mL) was added and the resulting mixture was extracted with DCM (2×10 mL). The combined organic layers were dried over sodium sulfate, filtered and concentrated under reduced pressure to give the title compound (4.31 g) as a yellow oil, which was used in the next reaction without further purification.
Identifiers
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REACTION_CXSMILES
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[C:1](OC(=O)C)(=[O:3])C.C(O)=O.[CH3:11][O:12][C:13](=[O:22])[CH2:14][C:15]1[CH:20]=[CH:19][C:18]([NH2:21])=[CH:17][CH:16]=1>C(=O)(O)[O-].[Na+]>[CH3:11][O:12][C:13](=[O:22])[CH2:14][C:15]1[CH:20]=[CH:19][C:18]([NH:21][CH:1]=[O:3])=[CH:17][CH:16]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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14.3 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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22.8 mL
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Type
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reactant
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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COC(CC1=CC=C(C=C1)N)=O
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted with DCM (2×10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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COC(CC1=CC=C(C=C1)NC=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.31 g | |
| YIELD: CALCULATEDPERCENTYIELD | 73.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
